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Compound of Interest

Compound Name: SNT-207858

Cat. No.: B15619623 Get Quote

Disclaimer: As a novel research compound, specific disposal protocols for SNT-207858 have

not been officially published. The following procedures are based on established best practices

for the disposal of hazardous, pharmacologically active, and halogenated organic chemical

waste in a laboratory setting. Researchers must always consult their institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.[1][2][3]

The proper disposal of SNT-207858 is critical to ensure personnel safety and environmental

protection. Due to its nature as a biologically active and chlorinated organic molecule, it must

be treated as hazardous waste.[4] Under no circumstances should this compound be disposed

of down the drain or in regular trash.[1][5]

Key Data for Disposal Consideration
The following table summarizes the known properties of SNT-207858 that inform its disposal

requirements.
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Property Data Implication for Disposal

Chemical Name SNT-207858

Use the full chemical name

and CAS number on all waste

labels for clear identification.

CAS Number 1104080-42-3

This unique identifier is

essential for waste tracking

and management by your

institution's EHS department

and certified waste disposal

vendors.

Molecular Formula C32H45Cl4N5O3

The presence of chlorine

atoms classifies this compound

as a halogenated organic

waste.[6] This is a critical

factor for waste segregation,

as halogenated waste streams

often require specific disposal

methods like incineration at

higher temperatures and have

higher disposal costs.[4][7]

Compound Type
Potent, selective melanocortin-

4 (MC-4) receptor antagonist

As a pharmacologically active

substance, SNT-207858 and

any materials contaminated

with it (e.g., personal protective

equipment, labware) must be

handled as hazardous

chemical waste to prevent

potential biological effects on

personnel and the

environment.[8]

Physical Form Solid (Assumed)

Solid waste should be

collected separately from liquid

waste.
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Known Hazards

Not fully characterized.

Assume high potency and

toxicity.

In the absence of a specific

Safety Data Sheet (SDS), a

conservative approach must

be taken. The compound

should be handled as if it were

highly toxic.

Detailed Protocol for Disposal of SNT-207858
This protocol outlines the step-by-step process for the safe segregation, packaging, labeling,

and disposal of SNT-207858 waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle SNT-207858 and its waste within a certified chemical fume hood.
Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
Check glove manufacturer recommendations for compatibility with chlorinated organic
compounds.[4]
Avoid generating dust or aerosols.

2. Waste Segregation:

Crucially, keep halogenated organic waste separate from non-halogenated waste streams.[4]
[6][9] This is the most important step for proper disposal.
Solid Waste:
Collect pure SNT-207858 powder, contaminated weigh boats, and disposable labware (e.g.,
pipette tips, centrifuge tubes) in a dedicated, compatible hazardous waste container.
The container must be a high-density polyethylene (HDPE) or other compatible plastic
container with a secure, screw-top lid.[3]
Liquid Waste:
If SNT-207858 is dissolved in a solvent, collect this solution in a separate, dedicated liquid
waste container clearly marked for "Halogenated Organic Waste."[10]
Do not mix with other waste streams like acids, bases, or non-halogenated solvents.[6]
Contaminated PPE:
Gloves, bench paper, and other contaminated disposable items should be collected in a
separate, sealed plastic bag or container labeled as "Contaminated Solid Waste" with the
chemical name.
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3. Waste Container Labeling:

Label all waste containers clearly and as soon as the first drop of waste is added.[4][10]
The label must include:
The words "Hazardous Waste."[9]
The full chemical name: "SNT-207858."
The CAS Number: "1104080-42-3."
An indication of the contents (e.g., "Solid Waste," "Liquid Waste in [Solvent Name]").
The approximate quantity of the waste.
The date of accumulation.
The name of the principal investigator and laboratory location.

4. Storage of Waste:

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[2][4]
The SAA must be at or near the point of generation and under the control of laboratory
personnel.[3]
Ensure secondary containment is used to prevent spills.
Keep containers closed at all times, except when adding waste.[10][11]

5. Arranging for Disposal:

Once the waste container is full or has been in storage for a designated period (typically not
exceeding 12 months, but institutional policies may be stricter), contact your institution's
Environmental Health and Safety (EHS) department to schedule a waste pickup.[2]
Provide the EHS department with all necessary information from the waste label.
Do not attempt to dispose of the waste through a third-party vendor yourself. All hazardous
waste disposal must be managed by the institution's certified professionals.[12]

Mandatory Visualizations
Disposal Workflow for SNT-207858
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Figure 1: SNT-207858 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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